Cas no 1001415-32-2 (1-(benzenesulfonyl)-4-bromo-1H-indazole)

• Product Name: 1-(benzenesulfonyl)-4-bromo-1H-indazole
• CAS No: 1001415-32-2
• MF: C₁₃H₉BrN₂O₂S
• MW: 337.191760778427
• MDL: MFCD22566216
• CID: 1125144
• PubChem ID: 58356401
• Update Time: 2025-04-20

1-(benzenesulfonyl)-4-bromo-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-bromoindazole
• 4-bromo-1-(phenylsulfonyl)-1H-Indazole
• 1-(benzenesulfonyl)-4-bromo-1H-indazole
• WNXQRTXRZPMBPW-UHFFFAOYSA-N
• 1-(Benzenesulfonyl)-4-bromo-indazole
• PB19811
• 1h-indazole,4-bromo-1-(phenylsulfonyl)-
• AK172273
• 1H-Indazole, 4-bromo-1-(phenylsulfonyl)-
• ST1100608
• AMY33810
• A897572
• AKOS025290146
• AS-34497
• 1001415-32-2
• SCHEMBL797697
• MFCD22566216
• DA-21248
• CS-0052841
• BQB41532
• SY098545

• MDL： MFCD22566216
• Inchi： 1S/C13H9BrN2O2S/c14-12-7-4-8-13-11(12)9-15-16(13)19(17,18)10-5-2-1-3-6-10/h1-9H
• InChI Key： WNXQRTXRZPMBPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 335.95681g/mol
• Monoisotopic Mass: 335.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides